Cas no 672949-79-0 (N-(3-Chlorophenyl)-N'-(6-quinoxalinyl)urea)

• Product Name: N-(3-Chlorophenyl)-N'-(6-quinoxalinyl)urea
• CAS No: 672949-79-0
• MDL: MFCD02186917
• CID: 4656591
• Update Time: 2025-06-10

N-(3-Chlorophenyl)-N'-(6-quinoxalinyl)urea Chemical and Physical Properties

Names and Identifiers

• N-(3-Chlorophenyl)-N'-(6-quinoxalinyl)urea

• MDL： MFCD02186917

Additional information on N-(3-Chlorophenyl)-N'-(6-quinoxalinyl)urea

Comprehensive Overview of N-(3-Chlorophenyl)-N'-(6-quinoxalinyl)urea (CAS No. 672949-79-0)

N-(3-Chlorophenyl)-N'-(6-quinoxalinyl)urea, with the CAS number 672949-79-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This urea derivative combines a 3-chlorophenyl group with a quinoxaline moiety, creating a unique structure that exhibits potential bioactivity. Researchers are particularly interested in its applications as a kinase inhibitor or signal transduction modulator, aligning with current trends in targeted drug discovery.

The compound's molecular formula and structural features make it a subject of study in medicinal chemistry. Its quinoxaline core is known for interacting with biological targets, while the chlorophenyl substitution enhances its lipophilicity, a critical factor in drug design. Recent publications highlight its potential role in addressing antibiotic resistance and cancer therapeutics, two of the most searched topics in biomedical research today.

From a synthetic perspective, N-(3-Chlorophenyl)-N'-(6-quinoxalinyl)urea demonstrates interesting structure-activity relationships (SAR). The urea linkage between aromatic systems allows for hydrogen bonding interactions, making it relevant for protein-ligand binding studies. Computational chemists frequently investigate such compounds using molecular docking simulations, another hot topic in AI-driven drug discovery.

Analytical characterization of this compound typically involves HPLC purification and mass spectrometry confirmation. The chlorine atom in its structure produces distinctive isotopic patterns in mass spectra, serving as a diagnostic feature. These analytical aspects are crucial for researchers who search for compound purity verification methods or structural elucidation techniques.

In material science applications, the extended π-conjugation system of N-(3-Chlorophenyl)-N'-(6-quinoxalinyl)urea has been explored for organic electronic materials. The compound's ability to form intermolecular hydrogen bonds makes it interesting for crystal engineering studies, particularly in designing functional molecular materials – a growing field that combines chemistry with materials science.

Environmental considerations of this compound include studies on its biodegradation pathways and ecotoxicological profile. With increasing searches for green chemistry solutions and environmental fate of chemicals, researchers are examining how such aromatic ureas behave in various ecosystems. The chlorinated aromatic component warrants particular attention in these assessments.

Patent literature reveals that derivatives of N-(3-Chlorophenyl)-N'-(6-quinoxalinyl)urea have been claimed for various applications, particularly in crop protection formulations. This connects with current agricultural challenges and the search for next-generation pesticides with improved selectivity and reduced environmental impact. The compound's mode of action appears to involve enzyme inhibition pathways common in pest control agents.

From a regulatory standpoint, proper handling of 672949-79-0 requires standard laboratory precautions. Safety data sheets emphasize the importance of personal protective equipment when working with this chemical, reflecting the broader scientific community's focus on laboratory safety protocols and risk assessment procedures.

The commercial availability of N-(3-Chlorophenyl)-N'-(6-quinoxalinyl)urea through specialty chemical suppliers has facilitated its research applications. Current market trends show growing demand for such building blocks in drug discovery, particularly among researchers investigating heterocyclic compounds with potential therapeutic value.

Future research directions for this compound may explore its structure-property relationships in greater depth, particularly regarding its photophysical characteristics and potential applications in fluorescence-based sensing. The integration of such specialized chemicals into high-throughput screening platforms represents another promising avenue, aligning with the pharmaceutical industry's push toward automated drug discovery.